Cas no 2228295-06-3 (2-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 2-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2228295-06-3
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 6009726
• PubChem ID: 165611009
• Update Time: 2025-08-04

2-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid
• EN300-1744205
• 2-[4-(dimethylcarbamoyl)phenyl]cyclopropane-1-carboxylic acid
• 2228295-06-3

• Inchi： 1S/C13H15NO3/c1-14(2)12(15)9-5-3-8(4-6-9)10-7-11(10)13(16)17/h3-6,10-11H,7H2,1-2H3,(H,16,17)
• InChI Key： IGOCTNBCYJMXBU-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1C=CC(C(N(C)C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid

2-4-(Dimethylcarbamoyl)phenylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228295-06-3, known as 2-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid, is a unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring fused with a phenyl group, which is further substituted with a dimethylcarbamoyl moiety. The structure of this molecule makes it a promising candidate for various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of cyclopropane-containing compounds in medicinal chemistry due to their unique electronic and steric properties. The presence of the cyclopropane ring in 2-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid confers it with enhanced stability and reactivity, making it an ideal scaffold for designing bioactive molecules. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, demonstrating its potential in developing novel therapeutic agents.

The synthesis of 2-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid involves a multi-step process that includes the formation of the cyclopropane ring through [2+1] cycloaddition reactions or other cyclopropanation techniques. The substitution pattern on the phenyl ring plays a critical role in determining the compound's reactivity and biological activity. The dimethylcarbamoyl group, attached at the 4-position of the phenyl ring, contributes to the molecule's polarity and hydrogen bonding capacity, which are essential for its interactions with biological targets.

One of the most exciting developments involving this compound is its application in drug design targeting enzyme inhibitors. For instance, studies have shown that 2-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid can inhibit serine proteases by binding to their active sites. This property makes it a valuable lead compound for developing anti-inflammatory and antithrombotic agents. Additionally, its ability to modulate kinase activity has opened new avenues for cancer therapy research.

Another area where this compound has shown promise is in material science. The rigid structure of the cyclopropane ring enhances the mechanical properties of polymers when incorporated into their backbone. Researchers have investigated its use as a building block for synthesizing high-performance polymers with improved thermal stability and mechanical strength. This dual applicability in both medicinal and material sciences underscores the versatility of 2-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, which is crucial for predicting its reactivity and selectivity in various chemical reactions. These computational studies have also guided experimental efforts to optimize its synthesis and improve its bioavailability.

In conclusion, 2-4-(dimethylcarbamoyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2228295-06-3) stands out as a versatile and intriguing molecule with wide-ranging applications in drug discovery and material science. Its unique structure, combined with recent research findings, positions it as a key player in advancing innovative solutions across multiple disciplines. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to scientific progress.